Cas no 823226-18-2 (1-Propanol, 3-(cyclohexyloxy)-, methanesulfonate)
823226-18-2 structure
Product Name:1-Propanol, 3-(cyclohexyloxy)-, methanesulfonate
CAS No:823226-18-2
MF:C10H22O5S
MW:254.343682765961
CID:694230
PubChem ID:71419270
Update Time:2025-04-19
1-Propanol, 3-(cyclohexyloxy)-, methanesulfonate Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanol, 3-(cyclohexyloxy)-, methanesulfonate
- 3-cyclohexyloxypropan-1-ol,methanesulfonic acid
- DTXSID50838537
- SCHEMBL8133074
- Methanesulfonic acid--3-(cyclohexyloxy)propan-1-ol (1/1)
- 823226-18-2
-
- Inchi: 1S/C9H18O2.CH4O3S/c10-7-4-8-11-9-5-2-1-3-6-9;1-5(2,3)4/h9-10H,1-8H2;1H3,(H,2,3,4)
- InChI Key: MHOZXASSSMFWAZ-UHFFFAOYSA-N
- SMILES: S(C)(=O)(=O)O.O(CCCO)C1CCCCC1
Computed Properties
- Exact Mass: 254.11879497g/mol
- Monoisotopic Mass: 254.11879497g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 180
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 92.2Ų
1-Propanol, 3-(cyclohexyloxy)-, methanesulfonate Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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